(E)-ethyl 2-(3-(4-fluorophenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
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Description
This compound is a type of thiophene, which is a heterocyclic compound with a five-membered ring containing four carbon atoms and a sulfur atom . The compound also contains a fluorophenyl group, which is a phenyl group (a ring of six carbon atoms) with a fluorine atom attached, and an acrylamido group, which is derived from acrylic acid .
Molecular Structure Analysis
The molecular structure of this compound would be based on the thiophene ring, with the various groups (ethyl, fluorophenyl, acrylamido, etc.) attached at specific positions. The exact structure would depend on the locations of these attachments .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the size and shape of the molecule, the presence of functional groups, and the types of intermolecular forces it can form .Mechanism of Action
Target of Action
It is known that thiophene-containing compounds possess a wide range of biological properties, such as antimicrobial, antiviral, hiv-1 protease inhibitor, antileishmanial, nematicidal, insecticidal, phototoxic and anticancer activities . Therefore, it’s plausible that this compound may interact with a variety of biological targets.
Mode of Action
Thiophene derivatives are known to be part of the chemical defense mechanism in numerous plant species, which involve the manufacture and storage of organic substances in different parts of the plants . These compounds can behave as repellents, act as toxic substances or have anti-nutritional effects on herbivores .
Biochemical Pathways
It is known that thiophene derivatives can affect a variety of biological processes due to their broad range of biological properties .
Result of Action
Given the broad range of biological properties of thiophene-containing compounds, it’s plausible that this compound may have diverse molecular and cellular effects .
Future Directions
The future directions for research on this compound would depend on its potential applications. For example, if it has promising properties as a drug or a material, future research might focus on optimizing its synthesis, studying its properties in more detail, or testing its performance in relevant applications .
Properties
IUPAC Name |
ethyl 2-[[(E)-3-(4-fluorophenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FNO3S/c1-2-25-20(24)18-15-5-3-4-6-16(15)26-19(18)22-17(23)12-9-13-7-10-14(21)11-8-13/h7-12H,2-6H2,1H3,(H,22,23)/b12-9+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGDOFIPCKMMNFF-FMIVXFBMSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C=CC3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)/C=C/C3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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